Cas no 6960-09-4 (4-bromo-2-nitro-1-(3-nitrophenoxy)benzene)

4-bromo-2-nitro-1-(3-nitrophenoxy)benzene structure
6960-09-4 structure
Product Name:4-bromo-2-nitro-1-(3-nitrophenoxy)benzene
CAS No:6960-09-4
MF:C12H7BrN2O5
MW:339.098382234573
CID:1738546
PubChem ID:250354
Update Time:2025-04-21

4-bromo-2-nitro-1-(3-nitrophenoxy)benzene Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-2-nitro-1-(3-nitrophenoxy)benzene
    • AKOS010633556
    • NSC69699
    • 6960-09-4
    • DTXSID30290578
    • NSC-69699
    • Inchi: 1S/C12H7BrN2O5/c13-8-4-5-12(11(6-8)15(18)19)20-10-3-1-2-9(7-10)14(16)17/h1-7H
    • InChI Key: DLURUSAFYQZSIA-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)[N+](=O)[O-])OC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 337.95381
  • Monoisotopic Mass: 337.95383g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 95.51
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